1-(4-Fluorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-5-(4-methylphenyl)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C20H15FN2O/c1-14-2-6-16(7-3-14)18-10-17(11-22)20(24)23(13-18)12-15-4-8-19(21)9-5-15/h2-10,13H,12H2,1H3
• InChI Key: HNWPZZGOFJTVEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(C(=O)C(=C2)C#N)CC3=CC=C(C=C3)F
• Molecular Formula: C20H15FN2O
• Molecular Weight: 318.3 g/mol

Description

1-(4-Fluorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as FMOC-L-Arginine, is a compound used in scientific research for various purposes. It is a derivative of L-arginine, an amino acid that plays a crucial role in protein synthesis and is involved in various physiological processes. FMOC-L-Arginine is a versatile compound that can be used for the synthesis of peptides, as well as for studying the mechanism of action of certain enzymes and proteins.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is involved in the synthesis and structural elucidation within organic chemistry, focusing on pyridine derivatives and their potential applications in various fields. For example, the reaction of similar pyridine carbonitriles with arylidene malononitrile and other reagents leads to the formation of isoquinoline derivatives, demonstrating the compound's role in synthesizing novel heterocyclic structures (Al-Issa, 2012). This process is crucial for creating complex molecules that could have various applications, including pharmaceuticals and materials science.

Electrosynthesis in Organic Chemistry

The electrosynthesis of fluoroorganic compounds involves the oxidation of polymethylbenzenes to achieve side chain monofluorination, showcasing the compound's utility in introducing fluorine atoms into organic molecules (Bensadat et al., 1980). This method is significant for the synthesis of fluorinated organic compounds, which are increasingly important in medicinal chemistry and agrochemicals due to the unique properties that fluorine imparts to organic molecules.

Antifibrotic Agents Synthesis

Novel pirfenidone analogs, including substituted 1-(2-ethylphenyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitriles, have been synthesized and evaluated for their antifibrotic activity. Some derivatives exhibited potent antifibrotic activity without harmful side effects, indicating the compound's potential as a precursor in developing new antifibrotic drugs (Ismail & Noaman, 2005).

Conducting Polymers from Pyrrole Derivatives

Derivatized bis(pyrrol-2-yl) arylenes, including the compound of interest, have been synthesized and electropolymerized to form conducting polymers with low oxidation potentials. These materials are stable in their conducting form and have potential applications in electronics and materials science (Sotzing et al., 1996).